![molecular formula C10H15NO2 B594951 hexahydro-3,3-dimethyl-(5aR,6aR,7aS)-3H,5H-Cycloprop[d]oxazolo[3,4-a]pyridin-5-one CAS No. 1228188-25-7](/img/structure/B594951.png)
hexahydro-3,3-dimethyl-(5aR,6aR,7aS)-3H,5H-Cycloprop[d]oxazolo[3,4-a]pyridin-5-one
Description
This compound is a chemical compound . It is used in the production of specialty chemicals, including nucleosides, nucleotides, and phosphoramidites .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 141.17 g/mol . It has a molecular formula of C7H11NO2 . The compound has a computed XLogP3-AA of 0.8, a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 2, and a rotatable bond count of 0 . Its exact mass and monoisotopic mass are 141.078978594 g/mol . The compound has a topological polar surface area of 29.5 Ų and a heavy atom count of 10 . It has a complexity of 158 . The compound has one undefined atom stereocenter .Scientific Research Applications
Synthesis of Star-Shaped Molecules
This compound has been used in the synthesis of novel star-shaped molecules based on a 1,3,5-triazine core linked to different heterocyclic systems . These star-shaped molecules have attracted considerable attention due to their large application in optoelectronics and electrochromic devices, as well as in organic solar cells .
Creation of Mesophases
The compound is also considered as a building block for the creation of mesophases with interesting mesomorphic and photophysical properties . These properties make it a promising compound for use in various technological applications.
Building Units for Dendrimers
Star-shaped molecules that contain this compound as a central core have been found to play an important role as powerful chelating agents . They have been employed in combinatorial and supramolecular chemistry, and are used as building units for dendrimers .
Use in Organic Light-Emitting Diodes
The planarity of the 1,3,5-triazine moiety and its symmetric nature in the compound plays a key role in self-organizing ability which enhances their use in the development of organic light-emitting diodes .
Liquid Crystalline Materials
The compound is used in the development of liquid crystalline materials . These materials have unique properties that make them useful in various applications, including display technology.
Nonlinear Optical Materials
The compound is also used in the development of nonlinear optical materials . These materials have the ability to change their optical properties in response to the intensity of light, making them useful in a variety of optical applications.
Antimicrobial Activity
A novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine . The newly synthesized compounds were screened for their antimicrobial activity against various microorganisms .
Synthesis of Heterocyclic Compounds
Hydrazonoyl halides have been widely used as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles .
properties
IUPAC Name |
(3R,5R,7S)-10,10-dimethyl-9-oxa-1-azatricyclo[5.3.0.03,5]decan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c1-10(2)11-7(5-13-10)3-6-4-8(6)9(11)12/h6-8H,3-5H2,1-2H3/t6-,7-,8+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBDBOBOIHMQPRS-BIIVOSGPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(N2C(CC3CC3C2=O)CO1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(N2[C@@H](C[C@H]3C[C@H]3C2=O)CO1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80721382 |
Source
|
| Record name | (5aR,6aR,7aS)-3,3-Dimethylhexahydro-3H,5H-cyclopropa[d][1,3]oxazolo[3,4-a]pyridin-5-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80721382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
hexahydro-3,3-dimethyl-(5aR,6aR,7aS)-3H,5H-Cycloprop[d]oxazolo[3,4-a]pyridin-5-one | |
CAS RN |
1228188-25-7 |
Source
|
| Record name | (5aR,6aR,7aS)-3,3-Dimethylhexahydro-3H,5H-cyclopropa[d][1,3]oxazolo[3,4-a]pyridin-5-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80721382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Nitroso-1,4,5,6-tetrahydro[1,2,5]oxadiazolo[3,4-B]pyrazine](/img/structure/B594868.png)
![Methyl 2-[5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazol-2-yl]acetate](/img/structure/B594870.png)
![Tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate](/img/structure/B594883.png)
![5-[Amino(phenyl)methyl]-1,3,4-thiadiazol-2-amine dihydrochloride](/img/structure/B594889.png)
